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Compound Name: 4-Hydroxy-2,2-dimethylhexanal
Cat. No.: B13298217
Get Quote

A Note to the Reader: Initial searches for the compound 4-Hydroxy-2,2-dimethylhexanal did
not yield sufficient data for a comprehensive technical guide. Therefore, this guide focuses on
the closely related and well-documented compound, 4-Hydroxy-2,2-dimethylhexan-3-one. This
structural analog provides a basis for understanding the chemical and physical properties of
similar molecules and serves as a valuable reference for researchers in the field.

Introduction

4-Hydroxy-2,2-dimethylhexan-3-one is a bifunctional organic molecule containing both a
hydroxyl and a ketone functional group. This alpha-hydroxy ketone, with the chemical formula
C8H1602, is of interest to researchers and drug development professionals due to its potential
as a synthetic intermediate and its relevance in understanding the properties of related
compounds. This guide provides a comprehensive overview of its chemical structure,
properties, synthesis, and spectroscopic characterization.

Chemical Structure and Properties

The IUPAC name for this compound is 4-hydroxy-2,2-dimethylhexan-3-one.[1] Its structure
consists of a six-carbon hexane chain with a ketone at the third position, a hydroxyl group at
the fourth position, and two methyl groups at the second position.
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C3 -- O1 [style=double]; C2 -- C3; C2 -- Mel; C2 -- Me2; C3 -- C4; C4 -- O2; C4 -- H1; C4 --
C5; C5 -- C6;

// Positioning C2 [pos="0,0!"]; Mel [pos="-0.5,0.5!"]; Me2 [pos="-0.5,-0.5!"]; C3 [pos="1,0!"]; O1
[pos="1.5,0.5!"]; C4 [pos="2,0!"]; O2 [pos="2.5,0.5!"]; H1 [pos="2.5,-0.5!"]; C5 [pos="3,0!"]; C6
[pos="4,0!"]; } Caption: 2D Chemical Structure of 4-Hydroxy-2,2-dimethylhexan-3-one.

Physicochemical Properties:

Property Value Source
Molecular Formula C8H1602 [1]
Molecular Weight 144.21 g/mol [1]
CAS Number 92975-70-7 [1]
Appearance Color.less to pale yellow liquid

(predicted)
Boiling Point Not available
Melting Point Not available
Density Not available
Solubility Soluble in organic solvents [2]

Synthesis of 4-Hydroxy-2,2-dimethylhexan-3-one

While specific, detailed synthetic procedures for 4-Hydroxy-2,2-dimethylhexan-3-one are not
extensively published in peer-reviewed literature, a plausible and common method for the
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synthesis of a-hydroxy ketones is through the acyloin condensation of esters or the oxidation of
corresponding alkenes. A potential retrosynthetic analysis is presented below.

>

Ester Precursor
(e.g., Ethyl 2,2-dimethyl-3-oxohexanoate)

Alkene Precursor
(e.g., 2,2-Dimethylhex-3-ene)

Click to download full resolution via product page
Hypothetical Synthetic Protocol (via Acyloin Condensation):

o Reaction Setup: To a flask containing dry xylene under an inert atmosphere (e.g., argon),
add sodium metal.

o Addition of Ester: Heat the mixture to reflux and add a solution of ethyl 2,2-dimethyl-3-
oxohexanoate in dry xylene dropwise over a period of several hours.

e Reaction: Continue refluxing with vigorous stirring until the sodium is consumed.

o Workup: Cool the reaction mixture and cautiously add ethanol to quench any remaining
sodium. Follow this with the addition of water and separate the organic layer.

 Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. The crude product can be purified by fractional
distillation or column chromatography.

Spectroscopic Characterization
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Spectroscopic analysis is crucial for the structural elucidation and confirmation of 4-Hydroxy-
2,2-dimethylhexan-3-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl
group (a triplet and a quartet), the two geminal methyl groups (a singlet), and the proton on
the carbon bearing the hydroxyl group (a multiplet). The hydroxyl proton will appear as a
broad singlet, and its chemical shift will be dependent on the solvent and concentration.

e 13C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon, the
carbon bearing the hydroxyl group, and the various aliphatic carbons.

Infrared (IR) Spectroscopy:

The IR spectrum of 4-Hydroxy-2,2-dimethylhexan-3-one is expected to exhibit the following
characteristic absorption bands:

e O-H stretch: A broad band in the region of 3200-3600 cm~* corresponding to the hydroxyl
group.

e C=0 stretch: A strong, sharp band around 1710 cm~? indicative of the ketone carbonyl
group.

e C-H stretch: Bands in the region of 2850-3000 cm~* due to the aliphatic C-H bonds.
A vapor phase IR spectrum is available in the PubChem database.[1]
Mass Spectrometry (MS):

The mass spectrum, likely obtained via Gas Chromatography-Mass Spectrometry (GC-MS),
would show a molecular ion peak (M+) corresponding to the molecular weight of the compound
(144.21 g/mol ).[1] Common fragmentation patterns would involve the loss of small neutral
molecules such as water, carbon monoxide, and alkyl fragments. A GC-MS spectrum is
available in the PubChem database.[1]
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Potential Applications and Biological Activity

While specific applications and biological activities of 4-Hydroxy-2,2-dimethylhexan-3-one are
not well-documented, a-hydroxy ketones as a class of compounds are valuable intermediates
in organic synthesis. They can be used in the synthesis of various heterocyclic compounds and
other complex molecules. Their bifunctional nature allows for a range of chemical
transformations.

Given the structural similarities to other biologically active molecules, 4-Hydroxy-2,2-
dimethylhexan-3-one could be investigated for potential pharmacological properties. However,
no such studies have been published to date.

Safety and Handling

Detailed toxicological data for 4-Hydroxy-2,2-dimethylhexan-3-one is not available. As with any
chemical compound, it should be handled with appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-
ventilated fume hood. In case of contact with skin or eyes, rinse immediately with plenty of
water.

Conclusion
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4-Hydroxy-2,2-dimethylhexan-3-one is an interesting a-hydroxy ketone with potential for further
study in synthetic and medicinal chemistry. This guide has provided a comprehensive overview
of its structure, properties, and characterization based on available data. Further research into
its synthesis, reactivity, and biological activity is warranted to fully explore its potential.

References

e PubChem. (n.d.). 4-Hydroxy-2,2-dimethylhexan-3-one. National Center for Biotechnology
Information. Retrieved from [Link]

e PubChem. (n.d.). 4-Hydroxy-3,4-dimethylhexan-2-one. National Center for Biotechnology
Information. Retrieved from [Link]

e PubChem. (n.d.). 2-Hydroxy-4,4-dimethylhexan-3-one. National Center for Biotechnology
Information. Retrieved from [Link]

e PubChem. (n.d.). 4-Hydroxy-2,5-dimethylhexan-3-one. National Center for Biotechnology
Information. Retrieved from [Link]

e Google Patents. (n.d.). Method of 4-hydroxy-3-hexanone catalysis and dehydration.

e NIST. (n.d.). 3-Hexanone, 4,4-dimethyl-. NIST WebBook. Retrieved from [Link]

o ATSDR. (2004). Toxicological Profile for 2-Hexanone. Agency for Toxic Substances and
Disease Registry. Retrieved from [Link]

e ResearchGate. (n.d.). Simultaneous HPLC Determination of 2,5-Dimethyl-4-hydroxy-3 (2H)-
Furanone and Related Flavor Compounds in Strawberries. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 4-Hydroxy-2,2-dimethylhexan-3-one | C8BH1602 | CID 13275943 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 2. CAS 815-77-0: 4-hydroxy-2,5-dimethylhexan-3-one [cymitquimica.com]

o To cite this document: BenchChem. [An In-depth Technical Guide to 4-Hydroxy-2,2-
dimethylhexan-3-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13298217/docs#an-in-depth-technical-guide-to-4-
hydroxy-2-2-dimethylhexan-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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